2-(Chloromethyl)-5-hydroxy-4H-pyran-4-one
Overview
Description
2-(Chloromethyl)-5-hydroxy-4H-pyran-4-one, also known as this compound, is a useful research compound. Its molecular formula is C6H5ClO3 and its molecular weight is 160.55 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 298537. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
The reaction of 2-(Chloromethyl)-5-hydroxy-4H-pyran-4-one with secondary amines has been explored, leading to the formation of 2-aminomethyl derivatives of kojic acid and 2-amino-6-methyl derivatives of the same compound (Konopíková et al., 1996).
It has been used in the synthesis of biologically active derivatives showing herbicidal and growth regulatory activity. This involves acylation of the phenolic and primary alcoholic group in 2-hydroxymethyl-5-hydroxy-4H-pyran-4-one (Veverka & Kráľovičová, 1990).
The conversion of 2-(Chloromethyl)-5-methoxy-4H-pyran-4-one to 2-amino-5-hydroxy-6-methoxybenzothiazole hydrochloride under mild conditions has been observed, demonstrating its versatility in chemical transformations (White, Schwan & Alaimo, 1980).
A review on the synthesis and medicinal application of dihydropyrano[3,2-b]pyrans and spiro-pyrano[3,2-b]pyrans using the reactivity of 5-hydroxy-2-(hydroxymethyl)-4H-pyran-4-one (a related compound) has highlighted its significance in medicinal and pharmaceutical chemistry (Borah, Dwivedi & Chowhan, 2021).
The compound has been used in the synthesis of antibacterial, antifungal, and antiviral agents, notably in the creation of 6-chloromethyl-3-hydroxy-2-substituted 4H-pyran-4-one derivatives (Aytemir & Özçelik, 2011).
Properties
IUPAC Name |
2-(chloromethyl)-5-hydroxypyran-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClO3/c7-2-4-1-5(8)6(9)3-10-4/h1,3,9H,2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSVIQCQIJLDTEK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC=C(C1=O)O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6064741 | |
Record name | 4H-Pyran-4-one, 2-(chloromethyl)-5-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6064741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7559-81-1 | |
Record name | Chlorokojic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7559-81-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Chlorokojic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007559811 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Chlorokojic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=298537 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Chlorokojic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10216 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4H-Pyran-4-one, 2-(chloromethyl)-5-hydroxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4H-Pyran-4-one, 2-(chloromethyl)-5-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6064741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(chloromethyl)-5-hydroxy-4H-pyran-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CHLOROKOJIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UB7QQW2D47 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the structural characteristics of chlorokojic acid and how does its structure relate to its potential biological activities?
A1: Chlorokojic acid (molecular formula: C6H5ClO3, molecular weight: 160.55 g/mol) is a derivative of kojic acid, a natural product with diverse biological activities. The key structural difference lies in the presence of a chlorine atom at the 2-methyl position in chlorokojic acid . This seemingly minor alteration significantly influences the reactivity and potential biological interactions of the molecule.
Q2: Can you provide an example of how the structure of chlorokojic acid has been modified to explore its potential for specific applications?
A2: Researchers have investigated chlorokojic acid's potential as a precursor for GABA mimetic agents, which are compounds that mimic the inhibitory neurotransmitter γ-aminobutyric acid (GABA) in the brain . Specifically, chlorokojic acid has been utilized to synthesize precursors for the cyclic carboxyl equivalents of GABA. This involved a series of reactions, including glucosidation and 1,3-dipolar cycloaddition, to introduce specific functional groups that resemble those found in GABA mimetics. This approach highlights how the reactive chlorine atom in chlorokojic acid can be leveraged to build more complex molecules with potential therapeutic applications.
Q3: Beyond its use as a synthetic building block, have any direct biological activities been reported for chlorokojic acid itself?
A3: Yes, chlorokojic acid and its derivatives have shown promising results in anticonvulsant and antimicrobial screenings . Researchers synthesized a series of Mannich bases of chlorokojic acid and evaluated their biological activities. One derivative, compound 13 in their study, demonstrated efficacy in a subcutaneous pentylenetetrazole (scPTZ)-induced seizure test, a standard model for identifying potential anticonvulsant compounds.
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